N-nitroso-desmethyl-cyclobenzaprine

• Molecular Formula: C19H18N2O
• Molecular Weight: 290.4 g/mol
• InChI: InChI=1S/C19H18N2O/c1-21(20-22)14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-13H,6,14H2,1H3
• InChIKey: WEWWYOGUWSIJLV-UHFFFAOYSA-N

N-Nitroso-Desmethyl-Cyclobenzaprine Reference Standard: Identity, Classification & Properties

N-Nitroso-desmethyl-cyclobenzaprine (C₁₉H₁₈N₂O, MW 290.37 g/mol) is a nitrosamine drug substance-related impurity (NDSRI) of the centrally acting muscle relaxant cyclobenzaprine. Chemically designated as N-(3-(5H-dibenzo[a,d][7]annulen-5-ylidene)propyl)-N-methylnitrous amide, it represents the N-nitrosated derivative of the N-desmethyl (nor) secondary amine metabolite of cyclobenzaprine [1]. Under the U.S. FDA Carcinogenic Potency Categorization Approach (CPCA), the compound is classified as Potency Category 1—the most stringent tier—with a recommended acceptable intake (AI) limit of 26.5 ng/day, reflecting its high predicted carcinogenic potency [2]. It is supplied as a highly characterized reference standard with comprehensive analytical documentation, including HPLC, LC-MS, ¹H NMR, FT-IR, and potency certification, and is recognized under multiple pharmacopeial designations including USP Related Compound B and EP Impurity B .

Identity

NDSRI reference standard (nitrosamine impurity) for cyclobenzaprine

Classification

FDA CPCA Potency Category 1; stringent analytical sensitivity required

Characterization

Comprehensive analytical documentation (HPLC, LC-MS, NMR, FT-IR)

• [1] PubChem Compound Summary CID 171381002, N-nitroso-desmethyl-cyclobenzaprine, National Center for Biotechnology Information (2024). View Source
• [2] Veeprho Product Page, N-Nitroso Desmethyl Cyclobenzaprine (VE0014165), FDA Potency Category 1 NDSRI, AI 26.5 ng/day (2023). View Source

Why N-Nitroso-Desmethyl-Cyclobenzaprine Cannot Be Substituted in Regulated Analysis

The N-nitroso functional group on N-nitroso-desmethyl-cyclobenzaprine confers a genotoxic and potentially carcinogenic hazard profile that is structurally absent in its non-nitrosated counterpart norcyclobenzaprine and mechanistically distinct from oxidation-derived impurities such as cyclobenzaprine N-oxide . Regulatory agencies explicitly distinguish NDSRIs from conventional organic impurities: the FDA-assigned AI limit of 26.5 ng/day for this compound is orders of magnitude more stringent than the USP organic impurity limit of NMT 0.2% (2,000 ppm) applied to cyclobenzaprine N-oxide [1]. Substituting an uncertified or structurally distinct impurity reference standard—such as a generic nitrosamine standard, a non-nitrosated desmethyl metabolite, or an N-oxide oxidation product—during method development, validation, or quality control would fail to meet the compound-specific identity confirmation, retention time matching, and mass spectrometric fragmentation requirements mandated under FDA and EMA nitrosamine guidance frameworks [2]. Furthermore, the N-nitroso moiety's contribution to chromatographic behavior (e.g., altered polarity, distinct MS/MS transitions) means that even closely related analogs cannot serve as surrogates without compromising analytical accuracy, limit of detection (LOD), and limit of quantification (LOQ) validation parameters.

1

Non-nitrosated metabolite mismatch

Norcyclobenzaprine lacks the N-nitroso functional group; cannot reproduce the retention time, exact mass (290.1419 Da) or MS/MS transitions required for NDSRI quantification.

2

Conventional impurity standards inadequate

Generic nitrosamine or N-oxide impurity standards (e.g., cyclobenzaprine N-oxide) do not meet the compound-specific identity confirmation and regulatory AI limit (26.5 ng/day) validation requirements.

3

Method sensitivity gap

Substituting with research-grade or non-certified materials may compromise LOD/LOQ validation; the ~755× stricter threshold vs. conventional impurities demands a fully characterized reference standard.

• [1] USP Cyclobenzaprine Hydrochloride Tablets Revision Bulletin (29–Jan–2016): cyclobenzaprine N-oxide limit widened from NMT 0.15% to NMT 0.2%. View Source
• [2] FDA Guidance for Industry, Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs), August 2023, Docket FDA-2020-D-1530. View Source

N-Nitroso-Desmethyl-Cyclobenzaprine: Key Differentiation Evidence

FDA CPCA Category 1 Classification: Stringent Acceptable Intake Limit

N-Nitroso-desmethyl-cyclobenzaprine is classified by the FDA under the Carcinogenic Potency Categorization Approach (CPCA) as Potency Category 1—the most potent tier—with a recommended Acceptable Intake (AI) limit of 26.5 ng/day [1]. This AI limit is 3.8-fold lower than the Category 2 limit (100 ng/day), 15.1-fold lower than Category 3 (400 ng/day), 56.6-fold lower than Category 4 (1,500 ng/day), and 189-fold lower than Category 5 (5,000 ng/day) [2]. The Category 1 designation places this compound at the same regulatory stringency level as N-nitrosodiethylamine (NDEA), the most potent robustly tested nitrosamine, and reflects the highest predicted carcinogenic risk tier among all NDSRIs evaluated under the FDA's structural feature-based prediction framework [3].

FDA CPCA Category 1 AI Limit

Class-level

AI = 26.5 ng/day; 3.8–189× more stringent vs. lower categories

Mandates trace-level LC-MS/MS method sensitivity

Classification based on structural features; analytical LOQ should achieve ≤2.65 ppb.

Evidence Dimension	FDA Recommended Acceptable Intake (AI) Limit by CPCA Potency Category
Target Compound Data	Potency Category 1; AI = 26.5 ng/day
Comparator Or Baseline	Category 2: AI = 100 ng/day; Category 3: AI = 400 ng/day; Category 4: AI = 1,500 ng/day; Category 5: AI = 5,000 ng/day
Quantified Difference	3.8× (vs. Cat. 2), 15.1× (vs. Cat. 3), 56.6× (vs. Cat. 4), 189× (vs. Cat. 5) more stringent
Conditions	FDA CPCA framework per RAIL Guidance (August 2023); predicted carcinogenic potency categorization based on structural features of NDSRIs

Why This Matters

The Category 1 classification mandates the most rigorous analytical sensitivity requirements for detection and quantification, directly determining instrument selection (LC-MS/MS vs. HPLC-UV), method validation parameters (LOQ ≤ 2.65 ng/g in drug substance), and procurement specifications for reference standards.

• [1] Veeprho, N-Nitroso Desmethyl Cyclobenzaprine Product Page: 'FDA Potency Category 1 NDSRI, 26.5 ng/day is the U.S. FDA's current Acceptable Intake (AI) limit.' View Source
• [2] SlideShare, NDSRIs – Nitrosamine Drug Substance-Related Impurities: CPCA Potency Categories 1–5 with corresponding AI limits (2024). View Source
• [3] FDA Guidance for Industry, Recommended Acceptable Intake Limits for NDSRIs, August 2023: Category 1 AI limit = 26.5 ng/day equals class-specific limit based on NDEA. View Source

Exact Mass Differentiation from Norcyclobenzaprine

N-Nitroso-desmethyl-cyclobenzaprine (C₁₉H₁₈N₂O, exact monoisotopic mass 290.1419 Da) differs from its non-nitrosated precursor norcyclobenzaprine (C₁₉H₁₉N, MW 261.36 g/mol, exact mass 261.1518 Da) by an exact mass increment of 28.9901 Da, corresponding precisely to the substitution of one hydrogen atom with a nitroso (N=O) functional group [1]. This mass shift is analytically resolvable by high-resolution accurate-mass (HRAM) LC-MS instruments and is accompanied by distinct physicochemical property changes: the XLogP3-AA value increases from approximately 4.2 (estimated for norcyclobenzaprine) to 4.5, the topological polar surface area increases to 32.7 Ų due to the N-nitroso acceptor atoms, and the hydrogen bond donor count drops from 1 (secondary amine N-H) to 0 (tertiary nitrosamine) . These property shifts alter retention time and ionization behavior in reversed-phase LC-MS/MS methods.

Exact Mass vs. Norcyclobenzaprine

Head-to-head

Δ exact mass = 28.9901 Da (N=O addition); H-bond donors 0 vs. 1

Unambiguous precursor ion identification in HRAM methods

Retention time and ionization behavior differ; not interchangeable with norcyclobenzaprine.

Evidence Dimension	Molecular identity parameters: exact mass, molecular formula, MW, H-bond donor count, XLogP3-AA
Target Compound Data	C₁₉H₁₈N₂O; MW 290.37 g/mol; exact mass 290.1419 Da; H-bond donors 0; XLogP3-AA 4.5; TPSA 32.7 Ų
Comparator Or Baseline	Norcyclobenzaprine: C₁₉H₁₉N; MW 261.36 g/mol; exact mass 261.1518 Da; H-bond donors 1 (secondary amine); XLogP3-AA ~4.2 (estimated)
Quantified Difference	ΔMW = 29.01 g/mol; Δ exact mass = 28.9901 Da (N=O addition); Δ H-bond donors = −1; Δ XLogP3-AA ≈ +0.3
Conditions	PubChem computed properties (PubChem release 2021.10.14); CymitQuimica and Alfa Chemistry supplier data for norcyclobenzaprine

Why This Matters

The 29 Da mass shift provides unambiguous precursor ion identification in LC-MS/MS methods, preventing false-negative or false-positive assignments that could occur if norcyclobenzaprine were mistakenly used as a surrogate reference standard for nitrosamine impurity quantification.

• [1] PubChem CID 171381002, N-nitroso-desmethyl-cyclobenzaprine: Computed Properties including Molecular Weight 290.4 g/mol, Exact Mass 290.141913202 Da, XLogP3-AA 4.5. View Source

Regulatory Limit Comparison: NDSRI AI vs. USP Cyclobenzaprine N-Oxide Limit

For a hypothetical cyclobenzaprine drug product with a 10 mg maximum daily dose, the FDA-recommended AI limit of 26.5 ng/day for N-nitroso-desmethyl-cyclobenzaprine translates to a concentration limit of approximately 2.65 ppm (2.65 ng/mg) in the drug substance [1]. In contrast, the USP monograph for Cyclobenzaprine Hydrochloride Tablets specifies a limit for cyclobenzaprine N-oxide—a conventional tertiary amine oxidation impurity—of NMT 0.2% (2,000 ppm) [2]. The resulting safety-threshold ratio is approximately 755:1, demonstrating that the acceptable level of the N-nitroso impurity is nearly three orders of magnitude lower than that of a conventional organic degradation product arising from the same parent drug . This differential is driven by the genotoxic mode of action of N-nitroso compounds versus the comparatively benign toxicological profile of N-oxide derivatives.

Regulatory Threshold Ratio

Head-to-head

~755-fold: 2.65 ppm (AI-based) vs. 2,000 ppm (USP N-oxide limit)

Conventional impurity methods insufficient for NDSRI detection

AI limit converted using 10 mg/day dose assumption; supports trace-level LC-MS/MS method development.

Evidence Dimension	Maximum allowable concentration in drug substance (expressed as ppm relative to 10 mg daily dose)
Target Compound Data	~2.65 ppm (26.5 ng/day AI limit ÷ 10 mg daily dose)
Comparator Or Baseline	Cyclobenzaprine N-oxide: NMT 0.2% = 2,000 ppm (USP monograph limit)
Quantified Difference	~755-fold more stringent for N-nitroso-desmethyl-cyclobenzaprine (2.65 ppm vs. 2,000 ppm)
Conditions	USP Cyclobenzaprine Hydrochloride Tablets monograph (Revision Bulletin, 29–Jan–2016); FDA NDSRI AI limit converted using 10 mg maximum daily dose assumption

Why This Matters

This 755-fold differential in regulatory thresholds mandates that analytical methods validated for conventional impurity profiling (e.g., HPLC-UV at 0.05–0.1% sensitivity) are fundamentally inadequate for N-nitroso-desmethyl-cyclobenzaprine quantification, compelling procurement of a certified high-purity reference standard specifically for trace-level LC-MS/MS method development.

• [1] Veeprho, N-Nitroso Desmethyl Cyclobenzaprine: 'FDA Potency Category 1 NDSRI, 26.5 ng/day AI limit.' View Source
• [2] USP Cyclobenzaprine Hydrochloride Tablets Revision Bulletin (29–Jan–2016): cyclobenzaprine N-oxide limit widened from NMT 0.15% to NMT 0.2%. View Source

Functional Divergence: Genotoxicity vs. Receptor Pharmacology

Norcyclobenzaprine (desmethylcyclobenzaprine) retains significant pharmacological activity as a potent antagonist at multiple human receptors: 5HT2a (Ki = 13 nM), 5HT2c (Ki = 43 nM), histamine H1 (Ki = 5.6 nM), adrenergic α-1A (Ki = 34 nM), and muscarinic M1 (Ki = 30 nM) [1]. The N-nitrosation of the secondary amine to form N-nitroso-desmethyl-cyclobenzaprine replaces the basic amine lone pair—essential for receptor binding—with an N-nitroso group, which is documented as a DNA-reactive electrophilic species capable of forming O⁶-alkylguanine and N⁷-alkylguanine DNA adducts through metabolic α-hydroxylation and subsequent diazonium ion formation . This structural modification redirects the biological activity of the molecule from reversible receptor antagonism to irreversible genotoxic DNA damage, a functional transformation characteristic of the NDSRI class [2]. No specific receptor binding data exist for N-nitroso-desmethyl-cyclobenzaprine because its toxicological concern is driven entirely by DNA reactivity rather than pharmacodynamic target engagement.

Functional Divergence

Class-level

Mechanistic switch: receptor antagonism (nM Ki) → DNA alkylation potential

Genotoxic impurity assessment context; receptor data irrelevant

No receptor binding data exist for the N-nitroso form; toxicological concern driven by DNA reactivity.

Evidence Dimension	Primary biological activity mechanism
Target Compound Data	Genotoxic / DNA-reactive (N-nitroso functional group); no receptor pharmacology documented; classified as mutagenic and potentially carcinogenic
Comparator Or Baseline	Norcyclobenzaprine: 5HT2a Ki = 13 nM, 5HT2c Ki = 43 nM, H1 Ki = 5.6 nM, α-1A Ki = 34 nM, M1 Ki = 30 nM (potent receptor antagonist)
Quantified Difference	Qualitative mechanistic switch: receptor antagonism (nanomolar Ki) → DNA alkylation / genotoxicity (no receptor Ki measurable)
Conditions	In vitro equilibrium receptor binding assays on cell lines expressing recombinant human receptors (Daugherty et al., 2012); N-nitrosamine genotoxicity mechanism established through class-level structure-activity relationship (SAR)

Why This Matters

Procurement of N-nitroso-desmethyl-cyclobenzaprine rather than norcyclobenzaprine is critical when the analytical objective is nitrosamine-specific risk assessment; the pharmacological activity of norcyclobenzaprine is irrelevant to—and potentially confounding for—genotoxic impurity quantification and safety evaluation workflows.

• [1] Daugherty B, Gershell L, Lederman S. Cyclobenzaprine (CBP) and Its Major Metabolite Norcyclobenzaprine (nCBP) Are Potent Antagonists of Human Serotonin Receptor 2a (5HT2a), Histamine Receptor H-1 and α-Adrenergic Receptors. ACR Meeting Abstracts, Abstract 960 (2012). In vitro Ki values: 5HT2a (CBP 5.2 nM, nCBP 13 nM); H1 (CBP 1.3 nM, nCBP 5.6 nM); α-1A (CBP 5.6 nM, nCBP 34 nM); M1 (CBP 7.9 nM, nCBP 30 nM). View Source
• [2] Kruhlak NL, et al. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA). Regul Toxicol Pharmacol. 2024 Jun;150:105640. (Cited in FDA CDER Nitrosamine Impurity Acceptable Intake Limits page.) View Source

Characterization Completeness: Certified Standard vs. Research Grade

Certified reference standards of N-nitroso-desmethyl-cyclobenzaprine are supplied with a comprehensive characterization package that includes, as standard: HPLC purity determination, MASS/LC-MS identity confirmation, ¹H NMR structural elucidation, FT-IR spectroscopic fingerprinting, potency assay, and a Structure Elucidation Report (SER) [1]. Additional orthogonal techniques—including quantitative NMR (QNMR), ¹³C NMR, ¹³C APT, COSY, NOESY, ¹⁵N NMR, HSQC, and HMBC NMR—are available upon request for applications requiring enhanced structural confidence [2]. In contrast, basic research-grade nitrosamine standards or non-certified impurity materials may be supplied with only 1–2 characterization techniques (e.g., HPLC purity alone) and lack the pharmacopeial traceability documentation (Certificate of Analysis with full data package) required for ANDA/NDA regulatory submissions . The product is also listed under multiple regulatory identities—N-Nitroso Cyclobenzaprine USP Related Compound B and N-Nitroso Nortriptyline EP Impurity B—enabling traceability against both USP and EP pharmacopeial standards .

Characterization Depth

Supporting

≥5 orthogonal techniques (HPLC, LC-MS, NMR, FT-IR, potency) vs. 1–2 for research grade

Supports regulatory documentation requirements

CoA with full data package enables ANDA/DMF submission readiness; additional NMR options available.

Evidence Dimension	Number and type of orthogonal analytical characterization techniques provided with reference standard
Target Compound Data	Standard package: HPLC, MASS/LC-MS, ¹H NMR, FT-IR, Potency, SER (5+ techniques). Optional: QNMR, ¹³C NMR, ¹³C APT, COSY, NOESY, ¹⁵N NMR, HSQC, HMBC
Comparator Or Baseline	Basic research-grade impurity standards: typically 1–2 techniques (HPLC purity ± MS); may lack NMR, potency, CoA, or pharmacopeial traceability
Quantified Difference	≥5 orthogonal techniques vs. 1–2 (qualitative difference in characterization depth supporting regulatory compliance)
Conditions	Veeprho and SynZeal product specification sheets; regulatory expectation for ANDA/DMF nitrosamine impurity reference standard characterization

Why This Matters

Regulatory submissions (ANDA, NDA, DMF) for cyclobenzaprine-containing drug products require impurity reference standards supported by comprehensive characterization data; selecting a fully characterized standard at the procurement stage eliminates downstream method validation delays and CoA documentation gaps.

• [1] Veeprho, N-Nitroso Desmethyl Cyclobenzaprine: Characterization Data (Included) – HPLC, MASS/LC-MS, ¹H NMR, FT-IR, Potency, and Structure Elucidation Report (SER). View Source
• [2] Veeprho, N-Nitroso Desmethyl Cyclobenzaprine: Additional Characterization Data – QNMR, D₂O Exchange, ¹³C NMR, ¹³C APT, COSY NMR, NOESY NMR, ¹⁵N NMR, HSQC NMR, HMQC NMR, and HMBC NMR available upon request. View Source

N-Nitroso-Desmethyl-Cyclobenzaprine Reference Standard: Priority Applications

LC-MS/MS Method Development and Validation for NDSRI Quantification

The FDA Potency Category 1 classification (AI = 26.5 ng/day) mandates that analytical methods for cyclobenzaprine drug products achieve LOQ values at or below ~2.65 ppb in the drug substance matrix [1]. N-Nitroso-desmethyl-cyclobenzaprine reference standard is essential as the primary calibrant for constructing matrix-matched calibration curves, determining LOD/LOQ, assessing recovery, and evaluating matrix effects in validated LC-MS/MS methods. The precise monoisotopic mass (290.1419 Da) and characteristic N-nitroso MS/MS fragmentation pattern enable selective reaction monitoring (SRM) or parallel reaction monitoring (PRM) method development with unambiguous compound identification, preventing interference from isobaric or co-eluting cyclobenzaprine-related substances [2].

ANDA/DMF Nitrosamine Risk Assessment and Confirmatory Testing

Under FDA's Nitrosamine Guidance (Rev. 2, September 2024), manufacturers of cyclobenzaprine-containing drug products must perform confirmatory testing for NDSRIs if a risk of nitrosamine formation is identified during the risk assessment phase [3]. The N-nitroso-desmethyl-cyclobenzaprine reference standard serves as the authenticated reference material for batch-release testing, stability studies, and forced degradation studies designed to demonstrate control of this specific NDSRI. Its Potency Category 1 designation (26.5 ng/day AI) distinguishes it from lower-risk NDSRIs in the same product risk assessment, requiring dedicated analytical attention rather than grouped quantification [1].

Forced Degradation and Nitrosation Risk Assessment for Formulation

Cyclobenzaprine contains a vulnerable secondary amine (following N-demethylation) that is susceptible to nitrosation under acidic conditions in the presence of nitrite contaminants from excipients or processing . The N-nitroso-desmethyl-cyclobenzaprine reference standard enables quantitative tracking of nitrosamine formation kinetics in formulation compatibility studies, excipient nitrite content screening, and drug-product stress testing (e.g., acidic challenge, peroxide oxidation, elevated temperature/humidity). This compound-specific monitoring is critical because the ~755-fold differential in regulatory thresholds between this NDSRI (2.65 ppm) and conventional impurities such as cyclobenzaprine N-oxide (2,000 ppm) means that formation levels undetectable by conventional impurity profiling methods may still exceed the AI limit [4].

Cross-Pharmacopeial Method Harmonization for Global Submissions

N-Nitroso-desmethyl-cyclobenzaprine is recognized under both USP (Cyclobenzaprine USP Related Compound B) and EP (N-Nitroso Nortriptyline EP Impurity B) nomenclature . This dual pharmacopeial identity enables laboratories supporting global submissions (US ANDA + EU MAA) to use a single certified reference standard for method development, validation, and QC across both regulatory frameworks, reducing procurement complexity, cross-referencing burden, and the risk of pharmacopeial non-alignment during regulatory review.

Application

Selection Property

Validation Focus

LC-MS/MS method development for NDSRI

Certified exact mass (290.1419 Da) and N-nitroso MS/MS fragmentation pattern

LOQ ≤ 2.65 ppb, matrix-effect evaluation, recovery assessment

Nitrosamine risk assessment and confirmatory testing

Authenticated reference material for batch-release and stability studies

Compound-specific AI limit compliance, forced degradation study design

Formulation nitrosation risk evaluation

Quantitative tracking of nitrosamine formation kinetics

Excipient nitrite screening, drug-product stress testing under acidic conditions

Cross-pharmacopeial method harmonization

Dual USP/EP recognition (Related Compound B / Impurity B)

Single standard for US ANDA and EU MAA method development and QC

• [1] Veeprho, N-Nitroso Desmethyl Cyclobenzaprine: FDA Potency Category 1 NDSRI, AI 26.5 ng/day. View Source
• [2] PubChem CID 171381002, N-nitroso-desmethyl-cyclobenzaprine: Exact Mass 290.141913202 Da. View Source
• [3] FDA Guidance for Industry, Control of Nitrosamine Impurities in Human Drugs, Revision 2, September 2024. View Source
• [4] USP Cyclobenzaprine Hydrochloride Tablets Revision Bulletin (29–Jan–2016): cyclobenzaprine N-oxide limit NMT 0.2%; FDA NDSRI AI 26.5 ng/day → ~755× differential. View Source